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Compound of Interest

Compound Name: 2-Bromobenzotrifluoride

Cat. No.: B1265661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Bromobenzotrifluoride (CAS No. 392-83-6), a versatile building block in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals. This document
consolidates key data into a structured format, outlines general experimental protocols for
property determination, and presents a logical workflow for these analyses.

Core Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of 2-
Bromobenzotrifluoride.

Table 1: General and Molecular Properties
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Property Value Source(s)
Molecular Formula C7Ha4BrFs [1112]
Molecular Weight 225.01 g/mol [1][2]
Clear, colorless to pale-yellow
Appearance o [1]
or brown liquid
CAS Number 392-83-6 [1][3]

Table 2: Physical and Chemical Properties

Property Value Conditions Source(s)
Density 1.652 g/mL at 25 °C [3]

Boiling Point 167-168 °C (lit.)

Melting Point Not available

Refractive Index 1.482 n20/D (lit.) [3]

Insoluble in water;

Solubility Soluble in organic Room Temperature [4][5]
solvents.
Flash Point 52 °C (125.6 °F) closed cup

Experimental Protocols

Detailed experimental methodologies for determining the key physicochemical properties of

liquid compounds like 2-Bromobenzotrifluoride are outlined below. These are generalized

protocols and may require optimization for this specific substance.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

o Preparation: The pycnometer is thoroughly cleaned, dried, and its mass is accurately

weighed (ma).
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» Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized
water) at a specific temperature (e.g., 25 °C), and its mass is weighed (mz2). The volume of
the pycnometer (V) is calculated.

o Measurement: The pycnometer is emptied, dried, and filled with 2-Bromobenzotrifluoride
at the same temperature. Its mass is then weighed (ms).

o Calculation: The density (p) of the sample is calculated using the formula: p = (ms - m1) / V.

Determination of Boiling Point

The boiling point can be determined by distillation or using a micro-boiling point apparatus.[6]

e Apparatus Setup: A small quantity of 2-Bromobenzotrifluoride is placed in a distillation
flask or a small test tube. A thermometer is positioned so that the top of the bulb is level with
the side arm of the distillation apparatus or just above the liquid surface in the micro setup.

o Heating: The sample is heated gently.

o Observation: The temperature at which the liquid boils and its vapor condenses on the
thermometer bulb, resulting in a stable temperature reading, is recorded as the boiling point.

[6]

Determination of Refractive Index

A refractometer (e.g., an Abbé refractometer) is used to measure the refractive index.

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of 2-Bromobenzotrifluoride are placed on the prism of the
refractometer.

e Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the crosshairs. The refractive index is read directly from the
instrument's scale. The temperature should be controlled and recorded, as the refractive
index is temperature-dependent.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1265661?utm_src=pdf-body
https://alameda.edu/wp-content/uploads/2023/08/Chem-1A-Exp.-2-Using-Physical-Properties-to-ID-an-Unknown-LIquid.pdf
https://www.benchchem.com/product/b1265661?utm_src=pdf-body
https://alameda.edu/wp-content/uploads/2023/08/Chem-1A-Exp.-2-Using-Physical-Properties-to-ID-an-Unknown-LIquid.pdf
https://www.benchchem.com/product/b1265661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Solubility

The solubility of 2-Bromobenzotrifluoride in various solvents can be determined by the

following method.[6]

o Preparation: A known volume of the solvent (e.g., water, ethanol, acetone) is placed in a vial
at a constant temperature.

« Titration: 2-Bromobenzotrifluoride is added dropwise to the solvent with constant stirring
until a persistent cloudiness (for insoluble/partially soluble) or saturation is observed.

e Quantification: The amount of solute added is determined to express the solubility, often in
terms of g/100 mL of solvent. For immiscible liquids, the formation of two distinct layers

indicates insolubility.[6]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the experimental determination of the
physicochemical properties of a liquid compound like 2-Bromobenzotrifluoride.
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Workflow for Physicochemical Property Determination
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Caption: Experimental workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemimpex.com/products/45769
https://www.sigmaaldrich.com/KR/ko/product/aldrich/b58806
https://www.fluoromart.com/products/392-83-6
https://patents.google.com/patent/CN104447183B/en
https://patents.google.com/patent/CN104447183B/en
https://www.chemimpex.com/products/45806
https://alameda.edu/wp-content/uploads/2023/08/Chem-1A-Exp.-2-Using-Physical-Properties-to-ID-an-Unknown-LIquid.pdf
https://www.benchchem.com/product/b1265661#physicochemical-properties-of-2-bromobenzotrifluoride
https://www.benchchem.com/product/b1265661#physicochemical-properties-of-2-bromobenzotrifluoride
https://www.benchchem.com/product/b1265661#physicochemical-properties-of-2-bromobenzotrifluoride
https://www.benchchem.com/product/b1265661#physicochemical-properties-of-2-bromobenzotrifluoride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

